Cas no 61991-54-6 (Maduramicin)

Maduramicin Properties

Names and Identifiers

• Maduramicin
• (2R,3S,4S,5R,6S)-6-[(1R)-1-[(2S,5R,7S,8R,9S)-2-[(2S,2'R,3'S,5R,5'R)-3'-[(2,6-Dideoxy-3,4-di-O-methyl-b-L-arabino-hexopyranosyl)oxy]octahydro-2-methyl-5'-[(2S,3S,5R,6S)-tetrahydro-6-hydroxy-3,5,6-trimethyl-2H-pyran-2-yl][2,2'-bifuran]-5-yl]-9-hydroxy-2,8-dimethyl-1,6-dioxaspiro[4.5]dec-7-yl]ethyl]tetrahydro-2-hydroxy-4,5-dimethoxy-3-methyl-2H-pyran-2-acetic acid
• MADURAMICIN AMMONIUM

• InChIKey： WQGJEAMPBSZCIF-WHSSCRKSSA-N
• Inchi： 3
• SMILES： [C@@H]1(OC)[C@@H](OC)[C@H](C)O[C@]([H])(O[C@@H]2[C@](O[C@@](C2)([H])[C@]2([H])[C@@H](C)C[C@@H](C)[C@@](C)(O)O2)([H])[C@]2(C)O[C@]([H])([C@]3(C)O[C@@]4(C[C@@H]([C@H]([C@@](O4)([H])[C@@H](C)[C@@]4([H])[C@H](OC)[C@@H](OC)[C@@H]([C@@](O)(CC(O)=O)O4)C)C)O)CC3)CC2)C1.N

Computed Properties

• Exact Mass: 933.56600
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 17
• Rotatable Bond Count: 12
• Monoisotopic Mass: 933.5661
• Heavy Atom Count: 65
• Complexity: 1600
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 24
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 213

Experimental Properties

• LogP: 4.64080
• PSA: 211.99000
• Boiling Point: 913.9°C at 760 mmHg
• Melting Point: 305-310 ºC
• Flash Point: 255.5°C
• Color/Form: White crystalline powder